Cas no 131325-86-5 (1,3-diethyl 2-(2-azidoethyl)propanedioate)

• Product Name: 1,3-diethyl 2-(2-azidoethyl)propanedioate
• CAS No: 131325-86-5
• MF: C₉H₁₅N₃O₄
• MW: 229.233102083206
• CID: 5571981
• PubChem ID: 14713759
• Update Time: 2025-07-22

1,3-diethyl 2-(2-azidoethyl)propanedioate Chemical and Physical Properties

Names and Identifiers

• 1,3-diethyl 2-(2-azidoethyl)propanedioate

• Inchi： 1S/C9H15N3O4/c1-3-15-8(13)7(5-6-11-12-10)9(14)16-4-2/h7H,3-6H2,1-2H3
• InChI Key： FHBJRGJRRURUCZ-UHFFFAOYSA-N
• SMILES： C(CCN=[N+]=[N-])(C(=O)OCC)C(=O)OCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on 1,3-diethyl 2-(2-azidoethyl)propanedioate

Comprehensive Overview of 1,3-diethyl 2-(2-azidoethyl)propanedioate (CAS No. 131325-86-5)

1,3-diethyl 2-(2-azidoethyl)propanedioate (CAS No. 131325-86-5) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in synthetic chemistry. This ester derivative, featuring an azidoethyl functional group, has garnered significant attention in recent years due to its role in click chemistry, bioconjugation, and polymer science. Researchers and industries are increasingly exploring its potential in drug discovery, material science, and bioengineering, making it a subject of high relevance in modern scientific discourse.

The compound's molecular framework combines a propanedioate core with ethyl ester groups and an azido moiety, enabling diverse reactivity patterns. Its CAS No. 131325-86-5 serves as a critical identifier for regulatory and commercial purposes. In the context of green chemistry, 1,3-diethyl 2-(2-azidoethyl)propanedioate is often discussed for its compatibility with sustainable synthesis methods, aligning with global trends toward eco-friendly chemical processes. Users frequently search for its synthetic protocols, safety data, and supplier information, reflecting its practical importance.

One of the most notable applications of 1,3-diethyl 2-(2-azidoethyl)propanedioate lies in its use as a crosslinking agent or building block for functionalized polymers. The azide group facilitates Huisgen cycloaddition reactions, a cornerstone of click chemistry, which is pivotal for creating complex molecular architectures. This property has driven its adoption in biomedical research, particularly for probe design and targeted drug delivery systems. Searches related to "azidoethyl derivatives in drug development" or "click chemistry reagents" often highlight this compound's relevance.

From a commercial perspective, CAS No. 131325-86-5 is listed in catalogs of leading chemical suppliers, with pricing and purity being common search queries. Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with quality standards. Recent publications have also explored its potential in photoresponsive materials, linking it to cutting-edge topics like smart coatings and nanotechnology.

In summary, 1,3-diethyl 2-(2-azidoethyl)propanedioate (CAS No. 131325-86-5) exemplifies the intersection of fundamental research and applied science. Its adaptability to multistep synthesis and biocompatible modifications positions it as a valuable tool for chemists and engineers. As interest grows in tailored molecular systems, this compound is poised to remain a focal point in both academic and industrial settings.